Cas no 130790-29-3 (1H-Azepine-3,4,5,6-tetrol, hexahydro-, (3R,4R,5R,6S)-)

• Product Name: 1H-Azepine-3,4,5,6-tetrol, hexahydro-, (3R,4R,5R,6S)-
• CAS No: 130790-29-3
• MF: C₆H₁₃NO₄
• MW: 163.171722173691
• CID: 1230338
• Update Time: 2024-08-04

1H-Azepine-3,4,5,6-tetrol, hexahydro-, (3R,4R,5R,6S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-3,4,5,6-tetrol, hexahydro-, (3R,4R,5R,6S)-

• Inchi： 1S/C6H13NO4/c8-3-1-7-2-4(9)6(11)5(3)10/h3-11H,1-2H2
• InChI Key： MRFFNLOQLBWKPJ-UHFFFAOYSA-N
• SMILES： OC1C(O)C(O)C(O)CNC1

Computed Properties

• Exact Mass: 163.08449

Experimental Properties

• Density: 1.508±0.06 g/cm3(Predicted)
• Boiling Point: 328.6±42.0 °C(Predicted)
• PSA: 92.95
• pka: 13.54±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes